1-{[1-(4-fluorobenzoyl)-4-piperidinyl]carbonyl}-4-(4-methoxyphenyl)piperazine

• IUPAC Name: [1-(4-fluorobenzoyl)piperidin-4-yl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H28FN3O3/c1-31-22-8-6-21(7-9-22)26-14-16-28(17-15-26)24(30)19-10-12-27(13-11-19)23(29)18-2-4-20(25)5-3-18/h2-9,19H,10-17H2,1H3
• InChI Key: XCQVPHFQZXFCTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3CCN(CC3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H28FN3O3
• Molecular Weight: 425.5 g/mol

Description

1-{[1-(4-fluorobenzoyl)-4-piperidinyl]carbonyl}-4-(4-methoxyphenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as FP-PPZ, and it has gained significant attention in the scientific research community due to its potential therapeutic applications.

Mechanism of Action

FP-PPZ exerts its pharmacological effects by binding to serotonin receptors in the brain. It acts as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. This mechanism of action is believed to contribute to its antidepressant and anxiolytic effects. FP-PPZ also has an affinity for dopamine receptors, which may contribute to its potential use in the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
FP-PPZ has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. FP-PPZ has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuroplasticity and the growth of new neurons.

Advantages and Limitations for Lab Experiments

FP-PPZ has a number of advantages for use in lab experiments. It has a high affinity for serotonin receptors, which makes it a useful tool for studying the role of serotonin in the brain. It is also relatively stable and easy to synthesize, which makes it a convenient compound for use in experiments. However, FP-PPZ also has some limitations. It has a complex mechanism of action, which makes it difficult to interpret the results of experiments. It also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on FP-PPZ. One area of interest is its potential use in the treatment of mood disorders. Further research is needed to determine its efficacy and safety in humans. Another area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease. Research is needed to determine its mechanism of action and potential therapeutic benefits in these conditions. Additionally, further research is needed to understand the long-term effects of FP-PPZ and its potential for abuse.

Scientific Research Applications

FP-PPZ has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for serotonin receptors, which play a crucial role in regulating mood, appetite, and sleep. FP-PPZ has been investigated for its potential use in the treatment of depression, anxiety, and other mood disorders. It has also been studied for its potential use in the treatment of Parkinson's disease, schizophrenia, and other neurological disorders.